N-Didesethyl, N-tertbutyl Celiprolol
N-Didesethyl, N-tertbutyl Celiprolol
Brand Name:
Vulcanchem
CAS No.:
57471-01-9
VCID:
VC0057083
InChI:
InChI=1S/C20H33N3O4/c1-13(24)16-10-14(22-18(26)23-20(5,6)7)8-9-17(16)27-12-15(25)11-21-19(2,3)4/h8-10,15,21,25H,11-12H2,1-7H3,(H2,22,23,26)
SMILES:
CC(=O)C1=C(C=CC(=C1)NC(=O)NC(C)(C)C)OCC(CNC(C)(C)C)O
Molecular Formula:
C20H33N3O4
Molecular Weight:
379.5 g/mol
N-Didesethyl, N-tertbutyl Celiprolol
CAS No.: 57471-01-9
Reference Standards
VCID: VC0057083
Molecular Formula: C20H33N3O4
Molecular Weight: 379.5 g/mol
| CAS No. | 57471-01-9 |
|---|---|
| Product Name | N-Didesethyl, N-tertbutyl Celiprolol |
| Molecular Formula | C20H33N3O4 |
| Molecular Weight | 379.5 g/mol |
| IUPAC Name | 1-[3-acetyl-4-[3-(tert-butylamino)-2-hydroxypropoxy]phenyl]-3-tert-butylurea |
| Standard InChI | InChI=1S/C20H33N3O4/c1-13(24)16-10-14(22-18(26)23-20(5,6)7)8-9-17(16)27-12-15(25)11-21-19(2,3)4/h8-10,15,21,25H,11-12H2,1-7H3,(H2,22,23,26) |
| Standard InChIKey | HJFOOUMUEFZBDQ-UHFFFAOYSA-N |
| SMILES | CC(=O)C1=C(C=CC(=C1)NC(=O)NC(C)(C)C)OCC(CNC(C)(C)C)O |
| Canonical SMILES | CC(=O)C1=C(C=CC(=C1)NC(=O)NC(C)(C)C)OCC(CNC(C)(C)C)O |
| PubChem Compound | 21122811 |
| Last Modified | Nov 11 2021 |
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